Cas no 1805571-97-4 (5-Bromo-4-methyl-2-nitrobenzyl chloride)
5-Bromo-4-methyl-2-nitrobenzyl chloride Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-4-methyl-2-nitrobenzyl chloride
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- Inchi: 1S/C8H7BrClNO2/c1-5-2-8(11(12)13)6(4-10)3-7(5)9/h2-3H,4H2,1H3
- InChI Key: LYRMBXXEWNZHDM-UHFFFAOYSA-N
- SMILES: BrC1=CC(CCl)=C(C=C1C)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 197
- XLogP3: 3.2
- Topological Polar Surface Area: 45.8
5-Bromo-4-methyl-2-nitrobenzyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010008457-250mg |
5-Bromo-4-methyl-2-nitrobenzyl chloride |
1805571-97-4 | 97% | 250mg |
470.40 USD | 2021-07-06 | |
| Alichem | A010008457-500mg |
5-Bromo-4-methyl-2-nitrobenzyl chloride |
1805571-97-4 | 97% | 500mg |
839.45 USD | 2021-07-06 | |
| Alichem | A010008457-1g |
5-Bromo-4-methyl-2-nitrobenzyl chloride |
1805571-97-4 | 97% | 1g |
1,534.70 USD | 2021-07-06 |
5-Bromo-4-methyl-2-nitrobenzyl chloride Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 5-Bromo-4-methyl-2-nitrobenzyl chloride
5-Bromo-4-methyl-2-nitrobenzyl chloride (CAS No: 1805571-97-4)
The compound 5-Bromo-4-methyl-2-nitrobenzyl chloride, identified by the CAS number 1805571-97-4, is a highly specialized organic chemical with significant applications in various fields of research and industry. This compound is characterized by its unique structure, which includes a bromine atom at the 5-position, a methyl group at the 4-position, and a nitro group at the 2-position on the benzene ring, with a chloromethyl group attached to the benzene ring.
Recent studies have highlighted the importance of 5-Bromo-4-methyl-2-nitrobenzyl chloride in the synthesis of advanced materials and pharmaceuticals. The compound's structure makes it an ideal precursor for the development of novel drugs, particularly in the field of oncology. Researchers have demonstrated that derivatives of this compound exhibit potent anti-cancer properties, making it a valuable asset in drug discovery pipelines.
In addition to its role in pharmaceutical research, 5-Bromo-4-methyl-2-nitrobenzyl chloride has found applications in polymer chemistry. Its ability to undergo various coupling reactions has led to its use in the synthesis of high-performance polymers with tailored properties. These polymers are being explored for use in advanced materials science applications, including lightweight composites and high-strength fibers.
The synthesis of 5-Bromo-4-methyl-2-nitrobenzyl chloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient production of this compound, reducing costs and improving scalability for industrial applications.
From an environmental perspective, researchers have been investigating the biodegradation pathways of 5-Bromo-4-methyl-2-nitrobenzyl chloride to assess its potential impact on ecosystems. Studies suggest that under specific microbial conditions, the compound can undergo rapid degradation, minimizing its environmental footprint.
In conclusion, 5-Bromo-4-methyl-2-nitrobenzyl chloride (CAS No: 1805571-97-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in modern research and development efforts, contributing to advancements in medicine, materials science, and environmental sustainability.
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